Cas no 103755-57-3 (3-(4-aminophenyl)-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 3-(4-aminophenyl)-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 103755-57-3
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 1083260
• PubChem ID: 329775270
• Update Time: 2025-06-14

3-(4-aminophenyl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-Aminophenyl)-1H-pyrazol-5(4H)-one
• 3-(4-aminophenyl)-1,4-dihydropyrazol-5-one
• 5-(4-Aminophenyl)-2,4-dihydro-3H-pyrazol-3-one
• 5-(4-aminophenyl)-2,4-dihydro-3H-pyrazol-3-one(SALTDATA: FREE)
• AG-D-15011
• ALBB-010149
• CTK4A2364
• MolPort-006-068-984
• SBB050240
• STK506245
• CHEMBRDG-BB 4011498
• 3H-pyrazol-3-one, 5-(4-aminophenyl)-2,4-dihydro-
• 3-(4-aminophenyl)-4,5-dihydro-1H-pyrazol-5-one
• SCHEMBL13335345
• DTXSID70649364
• AKOS005172343
• MFCD08059837
• 5-(4-Aminophenyl)-2,4-dihydro-3H-pyrazol-3-one, AldrichCPR
• LS-03436
• 103755-57-3
• DA-18654
• CS-0325418

• MDL： MFCD08059837
• Inchi： 1S/C9H9N3O/c10-7-3-1-6(2-4-7)8-5-9(13)12-11-8/h1-4H,5,10H2,(H,12,13)
• InChI Key： GTLROTJOCPBZQQ-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC(=CC=2)N)=NN1

Computed Properties

• Exact Mass: 175.07500
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.48000
• LogP: 0.83840

3-(4-aminophenyl)-4,5-dihydro-1H-pyrazol-5-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-(4-aminophenyl)-4,5-dihydro-1H-pyrazol-5-one

Comprehensive Overview of 3-(4-aminophenyl)-4,5-dihydro-1H-pyrazol-5-one (CAS No. 103755-57-3)

3-(4-aminophenyl)-4,5-dihydro-1H-pyrazol-5-one, with the CAS number 103755-57-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as an aminophenyl pyrazolone derivative, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a pyrazolone ring and an aromatic amine group, makes it a versatile building block in medicinal chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of anti-inflammatory and antioxidant agents.

In recent years, the demand for 3-(4-aminophenyl)-4,5-dihydro-1H-pyrazol-5-one has surged due to its role in designing novel therapeutic compounds. The compound's CAS no 103755-57-3 is frequently searched in academic databases and chemical supplier catalogs, reflecting its importance in modern research. One of the trending topics in this context is the exploration of sustainable synthesis methods for such intermediates, aligning with the global push for greener chemistry. Scientists are investigating eco-friendly catalysts and solvent-free reactions to produce this compound, addressing environmental concerns while maintaining high yield and purity.

The structural features of 3-(4-aminophenyl)-4,5-dihydro-1H-pyrazol-5-one also make it a subject of interest in computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are commonly performed to predict its interactions with biological targets. These studies are crucial for optimizing its derivatives for specific applications, such as enzyme inhibition or receptor modulation. Additionally, the compound's electron-rich aromatic system and hydrogen-bonding capabilities contribute to its reactivity, enabling diverse chemical transformations.

Another area where CAS no 103755-57-3 is gaining traction is in material science. Researchers are exploring its incorporation into functional polymers and coordination complexes for advanced materials. For instance, its amine group can serve as a ligand in metal-organic frameworks (MOFs), which are widely studied for gas storage and catalysis. This interdisciplinary appeal highlights the compound's versatility beyond traditional pharmaceutical applications.

From a commercial perspective, suppliers of 3-(4-aminophenyl)-4,5-dihydro-1H-pyrazol-5-one emphasize its high purity and consistent quality, which are critical for research and industrial use. The compound is typically available in powder form, with specifications tailored to meet the stringent requirements of laboratories and production facilities. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its identity and purity, ensuring reliable performance in downstream applications.

In summary, 3-(4-aminophenyl)-4,5-dihydro-1H-pyrazol-5-one (CAS no 103755-57-3) is a multifaceted compound with broad relevance in chemistry and biology. Its applications span drug development, materials science, and green chemistry, making it a valuable asset for researchers and industries alike. As scientific advancements continue, the compound's potential is expected to expand further, driven by innovative synthesis strategies and cutting-edge technologies.